Cas no 1329171-65-4 (5-Fluoro-2-nitrobenzeneboronic acid)

• Product Name: 5-Fluoro-2-nitrobenzeneboronic acid
• CAS No: 1329171-65-4
• MF: C₆H₅BFNO₄
• MW: 184.917605161667
• MDL: MFCD09037802
• CID: 3046396
• PubChem ID: 17750524
• Update Time: 2025-04-21

5-Fluoro-2-nitrobenzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitrobenzeneboronic acid
• B-(5-Fluoro-2-nitrophenyl)boronic acid
• W17227
• (5-fluoro-2-nitrophenyl)boronicacid
• BBL100635
• 1329171-65-4
• (5-fluoro-2-nitrophenyl)boronic acid
• AKOS005255163
• SCHEMBL615820
• MFCD09037802
• AS-55698
• STL554429
• SY285762
• CS-0060349
• 5-Fluoro-2-nitrophenylboronic acid
• LCQRDFNZZCPGOO-UHFFFAOYSA-N
• EN300-246630

• MDL： MFCD09037802
• Inchi： 1S/C6H5BFNO4/c8-4-1-2-6(9(12)13)5(3-4)7(10)11/h1-3,10-11H
• InChI Key： LCQRDFNZZCPGOO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(B(O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.0295660g/mol
• Monoisotopic Mass: 185.0295660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.1 g/l) (25 º C),